Cas no 1196153-92-0 (5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile)

1196153-92-0 structure
Product name:5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
- AB69205
- SCHEMBL3407126
- 1196153-92-0
- 5,6,7,8-TETRAHYDRO-1,6-NAPHTHYRIDINE-3-CARBONITRILE
-
- Inchi: InChI=1S/C9H9N3/c10-4-7-3-8-6-11-2-1-9(8)12-5-7/h3,5,11H,1-2,6H2
- InChI Key: DEXRVHNWNIHGJZ-UHFFFAOYSA-N
- SMILES: C1CNCC2=C1N=CC(=C2)C#N
Computed Properties
- Exact Mass: 159.079647300Da
- Monoisotopic Mass: 159.079647300Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 48.7Ų
5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile Related Literature
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Fadhil Lafta Faraj RSC Adv., 2018,8, 7818-7831
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Abdel Rahman Abdel Fattah,Sarah Mishriki,Tobias Kammann,Rakesh P. Sahu,Fei Geng Biomater. Sci., 2018,6, 683-694
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Fuxing Sun,Briana Aguila,Jason A. Perman,Shengqian Ma,Guangshan Zhu J. Mater. Chem. A, 2016,4, 15240-15246
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Tian Tian,Shuang Peng,Heng Xiao,Yuelin Long,Boshi Fu,Xiaoe Zhang,Shan Guo,Shaoru Wang,Songmei Liu,Xin Zhou Chem. Commun., 2013,49, 10085-10087
1196153-92-0 (5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile) Related Products
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